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Compound of Interest

Compound Name: 3-(Decyloxy)aniline
CAS No.: 55792-50-2

Cat. No.: B7798524

Get Quote

Part 1: Executive Summary & Chemical Identity[1][2]

3-(Decyloxy)aniline (also known as m-decyloxyaniline) is a lipophilic aromatic amine
frequently utilized in the synthesis of liquid crystals and advanced organic materials.[1] Its
structural combination of a reactive amine group and a long hydrophobic alkyl chain creates a
unique toxicological profile: it possesses the classic hematological toxicity of anilines but with
enhanced dermal penetration and environmental persistence due to its high lipophilicity.

Chemical Identification & CAS Resolution

Critical Note on CAS Numbers: The user-provided CAS 15302-98-4 does not correspond to 3-
(Decyloxy)aniline in standard chemical registries (and may be a typographical error for
Mepiquat-related compounds). The commercially validated CAS number for 3-
(Decyloxy)aniline is 55792-50-2.[1][2] This guide focuses on the chemical structure defined as
3-(Decyloxy)aniline.[1][2][3][4][5]
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Property Detail

Chemical Name 3-(Decyloxy)aniline

m-Decyloxyaniline; 3-Decoxyaniline;

Synonyms .
Benzenamine, 3-(decyloxy)-
CAS Number 55792-50-2 (Verified Commercial Source)
Molecular Formula C16H27NO
Molecular Weight 249.40 g/mol

) Viscous liquid or low-melting solid (dependent
Physical State )
on purity/temperature)

Insoluble in water; Soluble in DCM, Ethyl

Solubility
Acetate, DMSO

LogP (Predicted) ~5.9 - 6.0 (Highly Lipophilic)

Part 2: Toxicological Profile[2]

The toxicity of 3-(Decyloxy)aniline is governed by two distinct molecular features: the aniline
moiety (responsible for metabolic toxicity) and the decyl chain (responsible for bioavailability
and membrane permeation).

Mechanism of Action: Methemoglobinemia

Like its parent compound aniline, 3-(Decyloxy)aniline is a potent methemoglobin-forming
agent.[1] The presence of the alkoxy group at the meta position does not block the N-
hydroxylation pathway.

o Metabolic Activation: The hepatic cytochrome P450 system oxidizes the amine to an N-
hydroxylamine intermediate.

e Redox Cycling: This intermediate enters the erythrocyte and oxidizes ferrous heme (Fe?*) to
ferric heme (Fe3*), forming methemoglobin (MetHb). MetHb cannot bind oxygen, leading to

functional anemia and tissue hypoxia.
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o Trojan Horse Effect: The long decyl chain significantly increases lipophilicity (LogP ~6),
facilitating rapid absorption through the skin and cell membranes, potentially accelerating the
onset of systemic toxicity compared to hydrophilic anilines.

Sensitization & Irritation[2]

o Skin Sensitization (H317): Aromatic amines are well-documented sensitizers. Repeated
exposure can lead to allergic contact dermatitis.

e [rritation (H315/H319): The compound is irritating to mucous membranes and eyes.

Environmental Toxicity

o Aquatic Hazard (H400/H410): Due to its high LogP, the compound bioaccumulates in aquatic
organisms. It is classified as Very toxic to aquatic life with long lasting effects.

Visualization: Metabolic Toxicity Pathway[2]
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Figure 1: The metabolic activation pathway of 3-(Decyloxy)aniline leading to
methemoglobinemia.[1][6]

Part 3: Handling & Safety Protocols

Handling 3-(Decyloxy)aniline requires a "Zero-Contact" philosophy.[1] Standard laboratory
nitrile gloves may offer insufficient protection against long-term exposure to this lipophilic
amine.[1]

Engineering Controls

e Primary Barrier: All handling (weighing, solubilizing, reaction setup) must occur within a
certified chemical fume hood.
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 Inert Atmosphere: The compound is sensitive to oxidation (darkening upon air exposure).

Store and handle under Argon or Nitrogen when possible to preserve purity and prevent

formation of unknown oxidation byproducts.

Personal Protective Equipment (PPE) Matrix

Enhanced Protocol (High

Body Part Standard Protocol . .
Risk/Spill)
Double Gloving: Nitrile (inner) Laminate Film (Silver Shield):
Hand + Nitrile (outer).[1] Change Required for prolonged contact
ands
outer glove immediately upon or spill cleanup. Lipophilic
splash. amines permeate nitrile.
Eyes Chemical Splash Goggles. Face Shield + Goggles.
Tyvek® Suit (if handling large
Body Lab Coat (Cotton/Poly).

quantities).

Respiratory

Fume hood sufficient for most

scales.

Full-face respirator with ABEK
(Organic Vapor/Amine)

cartridges if outside hood.[1]

Storage & Stability

o Temperature: Store at 2—-8°C (Refrigerated).

o Light/Air: Light sensitive. Store in amber vials, sealed under inert gas.

e Segregation: Keep away from strong oxidizers and acids.

Visualization: Safe Handling Workflow
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Risk Assessment:

Confirm CAS 55792-50-2

Preparation:
Check Fume Hood Flow
Don PPE (Double Gloves)

:

Handling:
Weigh/Dissolve under Inert Gas
Avoid Aerosol Generation

Clizpeel Decontamination:

Acidic Wash (1% HCI) -> Soap/Water

Segregate as Hazardous Organic
(Toxic + Marine Pollutant)

Click to download full resolution via product page
Figure 2: Operational workflow for safe handling and disposal of 3-(Decyloxy)aniline.

Part 4: Emergency Response & First Aid[2][10]

Critical Warning: Cyanosis (blue lips/fingernails) is a late sign of aniline poisoning. Do not wait
for cyanosis to seek medical help if exposure is suspected.

Exposure Response
+ Dermal Contact:

o IMMEDIATELY remove contaminated clothing.[7]

o Wash skin with polyethylene glycol 400 (PEG 400) or ethanol (to solubilize the lipophilic
amine), followed by copious soap and water. Reasoning: Water alone is ineffective against
the decyl chain.

» Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[7]
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 Inhalation: Move to fresh air. Administer oxygen if breathing is difficult.

Medical Management (Physician Reference)

» Antidote:Methylene Blue (1-2 mg/kg IV) is the specific antidote for severe
methemoglobinemia (MetHb > 30% or symptomatic).

e Monitoring: Monitor MetHb levels and pulse oximetry (Note: standard pulse oximetry is
unreliable in the presence of MetHb; co-oximetry is required).

Spill Management

o Evacuate: Clear the area of non-essential personnel.
e PPE: Wear Silver Shield gloves and a respirator.

o Containment: Absorb with inert material (vermiculite or sand). Do not use combustible
materials like sawdust.

e Disposal: Collect in a sealed container labeled "Toxic Organic Waste - Marine Pollutant”.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. 1158909-71-7|Bis(4-(hexyloxy)phenyl)amine|BLD Pharm [bldpharm.com]
. 3-(Decyloxy)aniline - [sigmaaldrich.com]

. PubChemLite - 3-(decyloxy)aniline (C16H27NO) [pubchemlite.lcsb.uni.lu]
. PubChemLite - 3-(decyloxy)aniline (C16H27NO) [pubchemlite.lcsb.uni.lu]
. 3-(Decyloxy)aniline | 55792-50-2 [sigmaaldrich.com]

. 3-(Decyloxy)aniline | 55792-50-2 [sigmaaldrich.com]

. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

°
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. p-Decyloxyaniline | CL6H27NO | CID 38359 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [3-(Decyloxy)aniline: Technical Safety & Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798524/docs#3-decyloxy-aniline-technical-safety-
handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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